Cas no 16270-86-3 (Phosphorodithioic acid,S,S'-1,4-dioxane-2,3-diyl O,O,O',O'-tetraethyl ester, trans- (9CI))

• Product Name: Phosphorodithioic acid,S,S'-1,4-dioxane-2,3-diyl O,O,O',O'-tetraethyl ester, trans- (9CI)
• CAS No: 16270-86-3
• MF: C₁₂H₂₆O₆P₂S₄
• MW: 456.538760662079
• CID: 162248
• PubChem ID: 103027
• Update Time: 2025-04-19

Phosphorodithioic acid,S,S'-1,4-dioxane-2,3-diyl O,O,O',O'-tetraethyl ester, trans- (9CI) Chemical and Physical Properties

Names and Identifiers

• Phosphorodithioic acid,S,S'-1,4-dioxane-2,3-diyl O,O,O',O'-tetraethyl ester, trans- (9CI)
• DTXSID50936729
• Phosphorodithioic acid, S,S'-p-dioxane-2,3-diyl O,O,O',O'-tetraethyl ester, trans-
• 1,4-Dioxane-2,3-S,S'-bis(O,O-diethyl dithiophosphate), cis-isomer
• Phosphorodithioic acid, S,S'-1,4-dioxane-2,3-diyl O,O,O',O'-tetraethyl ester, trans-
• 16270-86-3
• trans-Dioxathion
• trans-2,3-p-Dioxanedithiol-S,S-bis(O,O-diethylphosphorodithioate)
• S,S'-1,4-Dioxane-2,3-diyl O,O,O',O'-tetraethyl bis(phosphorodithioate)
• Phosphorodithioic acid, O,O-diethyl ester, S,S-diester with P-dioxane-2,3-dithiol, (Z)-

• Inchi： 1S/C12H26O6P2S4/c1-5-15-19(21,16-6-2)23-11-12(14-10-9-13-11)24-20(22,17-7-3)18-8-4/h11-12H,5-10H2,1-4H3/t11-,12-/m0/s1
• InChI Key： VBKKVDGJXVOLNE-RYUDHWBXSA-N
• SMILES： S([C@H]1[C@@H](OCCO1)SP(OCC)(OCC)=S)P(OCC)(OCC)=S

Computed Properties

• Exact Mass: 456.00898
• Monoisotopic Mass: 456.00874723g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 24
• Rotatable Bond Count: 12
• Complexity: 395
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 170Ų

Experimental Properties

• PSA: 55.38